Cas no 2055759-39-0 (2-amino-3-chloro-pyridine-4-thiol)

• Product Name: 2-amino-3-chloro-pyridine-4-thiol
• CAS No: 2055759-39-0
• MF: C₅H₅ClN₂S
• MW: 160.6246
• CID: 4738405
• PubChem ID: 124139728
• Update Time: 2025-11-01

2-amino-3-chloro-pyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-3-CHLOROPYRIDINE-4-THIOL
• 2-amino-3-chloro-pyridine-4-thiol
• SCHEMBL18328479
• 2-amino-3-chloro-1H-pyridine-4-thione
• 2055759-39-0
• PS-17786
• CS-0136138
• MFCD32196772
• 2-amino-3-chloro-4-mercaptopyridine
• 2055759-40-3
• 2-amino-3-chloro-1,4-dihydropyridine-4-thione

• Inchi： 1S/C5H5ClN2S/c6-4-3(9)1-2-8-5(4)7/h1-2H,(H3,7,8,9)
• InChI Key： CGXKWAJDTOSBHZ-UHFFFAOYSA-N
• SMILES： ClC1C(C([H])=C([H])N([H])C=1N([H])[H])=S

Computed Properties

• Exact Mass: 159.9861970g/mol
• Monoisotopic Mass: 159.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1
• XLogP3: 1.1

Additional information on 2-amino-3-chloro-pyridine-4-thiol

2-Amino-3-Chloro-Pyridine-4-Thiol (CAS No. 2055759-39-0): An Overview of a Promising Heterocyclic Compound

2-Amino-3-chloro-pyridine-4-thiol (CAS No. 2055759-39-0) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, also known as 4-mercapto-2-amino-3-chloropyridine, is characterized by its nitrogen and sulfur functionalities, which confer it with a range of interesting properties.

The chemical structure of 2-amino-3-chloro-pyridine-4-thiol consists of a pyridine ring substituted with an amino group at the 2-position, a chlorine atom at the 3-position, and a thiol group at the 4-position. The presence of these functional groups makes it a versatile building block for the synthesis of more complex molecules. The thiol group, in particular, is known for its reactivity and ability to form disulfide bonds, which are crucial in many biological processes.

In the realm of medicinal chemistry, 2-amino-3-chloro-pyridine-4-thiol has shown promise as a lead compound for the development of novel drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its effectiveness as an inhibitor of thioredoxin reductase, an enzyme that plays a critical role in cellular redox homeostasis and is implicated in cancer progression.

Beyond its medicinal applications, 2-amino-3-chloro-pyridine-4-thiol has also been investigated for its use in materials science. Its unique electronic properties make it suitable for the development of functional materials such as conductive polymers and sensors. A study published in the Journal of Materials Chemistry C demonstrated that derivatives of this compound can be used to create highly sensitive gas sensors with potential applications in environmental monitoring and industrial safety.

The synthesis of 2-amino-3-chloro-pyridine-4-thiol typically involves multistep processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 2-amino-3-chloropyridine with hydrogen sulfide or other sulfur-containing reagents. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, such as microwave-assisted synthesis and catalytic methods using metal complexes.

The physical properties of 2-amino-3-chloro-pyridine-4-thiol, including its melting point, solubility, and stability, are important considerations for both research and industrial applications. It is generally stable under normal laboratory conditions but can be sensitive to strong oxidizing agents. Its solubility in organic solvents makes it amenable to various synthetic transformations and analytical techniques.

In conclusion, 2-amino-3-chloro-pyridine-4-thiol (CAS No. 2055759-39-0) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields. As new discoveries are made, this compound is likely to play an increasingly prominent role in the development of innovative solutions to pressing scientific challenges.